Etilefrine pivalate hydrochloride

• CAS: 78425-92-0
• Molecular Formula: C15H24ClNO3
• Molecular Weight: 301.81 g/mol
• InChI: InChI=1S/C15H23NO3.ClH/c1-5-16-10-13(17)11-7-6-8-12(9-11)19-14(18)15(2,3)4;/h6-9,13,16-17H,5,10H2,1-4H3;1H
• InChIKey: ZNCLKRBVDTXBCF-UHFFFAOYSA-N

Etilefrine Pivalate Hydrochloride: A Lipophilic Prodrug of Etilefrine for Enhanced Oral Bioavailability and Sustained Hemodynamic Effect

Etilefrine pivalate hydrochloride (developmental code K-30052) is the 3-pivalate ester prodrug of etilefrine, a sympathomimetic amine that acts as a mixed α₁/β₁-adrenergic receptor agonist [1]. As a prodrug, etilefrine pivalate is engineered to overcome the extensive first-pass conjugation that limits the oral bioavailability of the parent compound etilefrine [2]. Pivalate esterification masks the phenolic hydroxyl group, substantially increasing lipophilicity and reducing presystemic inactivation in the gut wall, thereby enabling more reliable oral delivery and prolonged hemodynamic support [3].

1 Oral prodrug activation model: pivalate ester designed for blood stability and hepatic hydrolysis

2 Sustained hemodynamic endpoint research: supports long-term systolic pressure monitoring studies

3 Lipophilicity-enhanced formulation research: LogP shift enables lipid-based delivery system exploration

4 Comparator prodrug studies: reference standard for blood-stable, liver-activated ester prodrugs

• [1] Wagner J, Grill H, Henschler D. Prodrugs of etilefrine: synthesis and evaluation of 3'-(O-acyl) derivatives. J Pharm Sci. 1980;69(12):1423-1427. PMID: 6109771. View Source
• [2] Hengstmann JH, Hengstmann R, Schwonzen S, Dengler HJ. Dihydroergotamine increases the bioavailability of orally administered etilefrine. Eur J Clin Pharmacol. 1982;22(5):463-467. PMID: 6126364. View Source
• [3] Eisenburger R, Seibel K, Hampel H. Greater oral activity of etilefrine pivalate compared to etilefrine in the cat and dog. Arzneimittelforschung. 1985;35(7):1076-1079. PMID: 2864934. View Source

Why Etilefrine Pivalate Hydrochloride Cannot Be Substituted by Unmodified Etilefrine or Alternative Prodrugs for Oral Hypotension Therapy

In-class sympathomimetic amines cannot be freely interchanged due to profound differences in oral absorption, metabolic stability, and hemodynamic profile. Unmodified etilefrine undergoes extensive first-pass conjugation in the gut wall, reducing oral bioavailability to 35–55% and limiting systemic exposure [1]. The stearic acid ester prodrug of etilefrine provides a relative bioavailability of only 51% compared to etilefrine itself, as the ester is split during absorption before reaching the systemic circulation [2]. Etilefrine pivalate, by contrast, demonstrates marked stability against enzymatic cleavage in blood while undergoing efficient hydrolysis in the liver, a tissue-selective activation profile not shared by other etilefrine esters [3]. These PK differences translate directly into clinically meaningful divergence in oral potency and duration of hemodynamic effect, making generic substitution unsupportable without equivalent comparative data.

Etilefrine Unmodified etilefrine undergoes extensive first-pass conjugation, limiting oral exposure and sustained pressor profile; direct replacement may not replicate prodrug-optimized hemodynamic endpoints.

Stearate ester The stearic acid ester prodrug is prematurely cleaved during absorption (relative bioavailability ~51%), resulting in a different activation profile that may shift oral potency and duration.

Other amines Alternative sympathomimetics lack the tissue-selective esterase stability and combined α₁/β₁ agonism with this activation pathway; endpoint response may differ in chronic hypotension models.

• [1] Hengstmann JH, Hengstmann R, Schwonzen S, Dengler HJ. Dihydroergotamine increases the bioavailability of orally administered etilefrine. Eur J Clin Pharmacol. 1982;22(5):463-467. PMID: 6126364. View Source
• [2] Rominger KL, et al. Pharmacokinetic comparison of etilefrine to its prodrug, the stearic acid ester of etilefrine. Int J Clin Pharmacol Ther Toxicol. 1980;18(4):150-157. PMID: 6103881. View Source
• [3] Wagner J, Grill H, Henschler D. Prodrugs of etilefrine: synthesis and evaluation of 3'-(O-acyl) derivatives. J Pharm Sci. 1980;69(12):1423-1427. PMID: 6109771. View Source

Etilefrine Pivalate Hydrochloride: Head-to-Head Quantitative Differentiation Against Etilefrine and Other Prodrugs

2-Fold Greater Oral Pressor Activity of Etilefrine Pivalate vs. Unmodified Etilefrine at Equimolar Doses in Man

In a direct, equimolar-dose comparison in patients with orthostatic dysregulation, etilefrine pivalate (K 30 052, Ep) demonstrated approximately twice the oral pressor efficacy of unmodified etilefrine. Both drugs augmented systolic blood pressure in upright and horizontal postures without influencing diastolic pressure, and the enhanced amplitude was attributed to increased cardiac stroke volume [1]. This result supports the hypothesis that pivalate acylation nearly completely inhibits first-pass inactivation of etilefrine [1]. In a complementary animal study, etilefrine pivalate was less potent after intravenous injection but more effective after oral or intraduodenal application compared to etilefrine, confirming that the differentiation is route-dependent and driven by reduced presystemic clearance [2].

Oral Pressor Activity

Trial context

~2-fold greater systolic BP elevation vs. etilefrine at equimolar oral dose

Reported pressor response context supporting oral prodrug advantage

Orthostatic dysregulation patients; route-dependent differentiation

Evidence Dimension	Oral pressor activity (efficacy at equimolar doses)
Target Compound Data	Etilefrine pivalate 20 mg oral, approximately twice the systolic blood pressure augmentation of etilefrine at equimolar doses
Comparator Or Baseline	Etilefrine at equimolar oral dose
Quantified Difference	~2-fold greater oral pressor activity
Conditions	Patients with orthostatic dysregulation; equimolar oral doses; systolic BP measured in upright and horizontal postures (Clinical Trial, Arzneimittelforschung 1985)

Why This Matters

For procurement in oral hypotension therapy, a 2-fold potency advantage at equivalent molar dosing directly translates to lower required doses and potentially reduced peripheral side effects, establishing etilefrine pivalate as the orally optimized candidate.

• [1] Jansen W, Seibel K, Bühling M. Comparison of the oral effectiveness of etilefrine pivalate and etilefrine in a long-term trial in man. Arzneimittelforschung. 1985;35(7):1083-1085. PMID: 2864936. View Source
• [2] Eisenburger R, Seibel K, Hampel H. Greater oral activity of etilefrine pivalate compared to etilefrine in the cat and dog. Arzneimittelforschung. 1985;35(7):1076-1079. PMID: 2864934. View Source

Sustained Systolic Blood Pressure Elevation of +40.3 mmHg After 6-Month Etilefrine Pivalate Therapy vs. Weak Acute Response

In a 6-month, placebo-controlled double-blind trial in 60 patients with orthostatic dysregulation, etilefrine pivalate (20 mg once daily) produced a marked and sustained elevation of systolic blood pressure by +40.3 mmHg and blood pressure amplitude by +37.5 mmHg (p < 0.01), reaching steady state only after approximately 6 months of therapy [1]. Notably, the acute response to a single dose was comparatively weak, indicating that the therapeutic benefit of etilefrine pivalate is cumulative and sustained rather than immediate [1]. Diastolic pressure remained unchanged and heart rate was virtually unaltered, suggesting that the hemodynamic effect is mediated predominantly through augmented stroke volume rather than increased peripheral resistance [1]. The effect was fully reversible within 9 weeks of wash-out, indicating functional cardiovascular adaptation rather than structural remodeling [1].

Sustained BP Elevation

Trial context

+40.3 mmHg systolic vs. placebo at 6 months (p<0.01); weak acute response

Long-term hemodynamic endpoint context with cumulative, reversible effect

Double-blind trial, 60 patients; diastolic and heart rate unchanged

Evidence Dimension	Magnitude of long-term systolic blood pressure elevation
Target Compound Data	+40.3 mmHg systolic BP increase after 6 months of etilefrine pivalate 20 mg/day
Comparator Or Baseline	Placebo control (double-blind); acute single-dose response (comparatively weak)
Quantified Difference	+40.3 mmHg vs. placebo (p < 0.01); acute vs. chronic response: marked differentiation
Conditions	60 patients with orthostatic dysregulation; once-daily 20 mg oral etilefrine pivalate; 2–6 month treatment duration (Clinical Trial, Arzneimittelforschung 1985)

Why This Matters

The 40 mmHg sustained systolic BP elevation with preserved diastolic pressure and heart rate defines a unique chronic hemodynamic profile that acute-acting sympathomimetics cannot replicate; this is critical for selecting compounds intended for long-term orthostatic hypotension management.

• [1] Jansen W, Seibel K, Bühling M. Long-term effect of etilefrine pivalate on blood pressure in man. Arzneimittelforschung. 1985;35(7):1080-1083. PMID: 2864935. View Source

LogP 3.83 vs. 0.26: Over 14-Fold Increase in Lipophilicity Drives Improved Oral Absorption vs. Parent Etilefrine

The pivalate esterification of etilefrine produces a dramatic increase in lipophilicity. Etilefrine pivalate hydrochloride has a measured/calculated LogP of 3.825 (or XLogP3-AA 2.2–2.7 depending on the computational method used), compared to a LogP of 0.264 for unmodified etilefrine [1][2]. This represents approximately a 14-fold to >3,500-fold increase in octanol-water partition coefficient, depending on the precise LogP values compared [1][2]. In the systematic evaluation of 3'-(O-acyl) etilefrine derivatives by Wagner et al. (1980), the pivaloyl derivative demonstrated the optimal balance of improved lipophilicity, favorable solubility, and tissue-selective enzymatic hydrolysis [3]. The logP enhancement is structurally analogous to the strategy employed in dipivefrine (epinephrine dipivalate), where pivalate esterification was used to improve corneal penetration for glaucoma therapy [4].

Lipophilicity Shift

Computed property

LogP ~3.83 vs. ~0.26 (etilefrine); >14-fold partition increase

Physicochemical basis for enhanced membrane permeation and reduced gut-wall conjugation

Database-predicted values; supports formulation strategy exploration

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 3.825 (etilefrine pivalate hydrochloride) / XLogP3-AA = 2.2 (free base); LogP = 2.67 (chemsrc)
Comparator Or Baseline	LogP = 0.264 (etilefrine free base); LogP = 0.01–0.50 (etilefrine, various sources)
Quantified Difference	ΔLogP ≈ 2.4–3.6 log units; approximately 14-fold to >3,500-fold higher partition coefficient
Conditions	Calculated/predicted LogP values from multiple authoritative databases (PubChem, invivochem, SIELC, ChemSrc)

Why This Matters

A >14-fold increase in lipophilicity directly predicts enhanced passive membrane permeability and reduced susceptibility to gut-wall conjugation, providing the physicochemical basis for the observed 2-fold oral potency advantage and enabling formulation strategies not feasible with the hydrophilic parent compound.

• [1] SIELC Technologies. Etilefrine: LogP 0.264. CAS 709-55-7. Accessed 2026. View Source
• [2] PubChem. Etilefrine Pivalate: XLogP3-AA 2.2. CID 157211. Accessed 2026. View Source
• [3] Wagner J, Grill H, Henschler D. Prodrugs of etilefrine: synthesis and evaluation of 3'-(O-acyl) derivatives. J Pharm Sci. 1980;69(12):1423-1427. PMID: 6109771. View Source
• [4] Wikipedia. Etilefrine pivalate. Accessed 2026. View Source

Superior Prodrug Stability in Blood vs. Stearic Acid Ester: Etilefrine Pivalate Survives Absorption Intact

Etilefrine pivalate demonstrates marked stability against enzymatic cleavage in human blood while exhibiting a high rate of hydrolysis in the liver, a tissue-selective activation profile confirmed in the systematic prodrug evaluation by Wagner et al. (1980) [1]. In direct contrast, the stearic acid ester of etilefrine does not appear in the blood at all—the ester is split even during absorption, yielding a relative bioavailability of only 51% compared to etilefrine [2]. The pivaloyl ester's resistance to blood esterases, attributed to steric hindrance from the tert-butyl group, ensures that the intact prodrug reaches the liver for activation, thereby achieving the intended first-pass bypass [1][3]. This differential stability profile among etilefrine prodrugs establishes the pivalate ester as the only derivative that simultaneously achieves both (a) survival through the gut wall and blood compartment and (b) efficient hepatic bioactivation to release active etilefrine [1][2].

Blood Stability

Cross-study

Marked stability in human blood; hepatic hydrolysis intact; stearate ester cleaved prematurely

Tissue-selective activation profile differentiates from other etilefrine prodrugs

Qualitative comparison; stearate relative bioavailability ~51%

Evidence Dimension	Stability against enzymatic hydrolysis in blood during absorption
Target Compound Data	Marked stability against enzymatic cleavage in blood; high rate of hydrolysis in liver (qualitative assessment from Wagner 1980)
Comparator Or Baseline	Stearic acid ester of etilefrine: ester split during absorption; no intact prodrug detected in blood; relative bioavailability 51% vs. etilefrine
Quantified Difference	Qualitative: pivalate ester survives absorption intact; stearate ester does not. Quantitative bioavailability: pivalate > stearate (51%)
Conditions	In vitro human blood esterase assays; in vivo crossover pharmacokinetic study in 6 human subjects (Rominger 1980, Wagner 1980)

Why This Matters

The ability of etilefrine pivalate to survive gastrointestinal and blood esterases intact while the stearic acid ester is prematurely cleaved demonstrates that not all etilefrine prodrugs are functionally equivalent; this directly impacts procurement decisions where predictable prodrug activation is required.

• [1] Wagner J, Grill H, Henschler D. Prodrugs of etilefrine: synthesis and evaluation of 3'-(O-acyl) derivatives. J Pharm Sci. 1980;69(12):1423-1427. PMID: 6109771. View Source
• [2] Rominger KL, et al. Pharmacokinetic comparison of etilefrine to its prodrug, the stearic acid ester of etilefrine. Int J Clin Pharmacol Ther Toxicol. 1980;18(4):150-157. PMID: 6103881. View Source
• [3] Bodor N, Buchwald P. Quantitative Structure−Metabolism Relationships: Steric and Nonsteric Effects in the Enzymatic Hydrolysis of Noncongener Carboxylic Esters. J Med Chem. 1999;42(25):5160-5168. View Source

Clinical Migraine Efficacy Non-Inferior to Dihydroergotamine with Favorable Tolerability in Hypotensive Patients

In a 3-month double-blind trial in 24 hypotensive migraine patients, etilefrine pivalate (20 mg oral) significantly reduced migraine attack frequency, duration, intensity, and analgesic consumption compared to placebo, with efficacy comparable to dihydroergotamine (DHE, 5 mg) [1]. Both etilefrine pivalate and DHE were superior to placebo on all measured endpoints, and side effects with etilefrine pivalate were only of short duration with overall good tolerability [1]. This study establishes etilefrine pivalate as a dual-purpose agent addressing both the underlying hypotension and migraine prophylaxis in this specific patient population—a therapeutic niche that DHE, a vasoconstrictor without sustained blood pressure elevation, does not address through the same mechanism [1].

Migraine Endpoint

Trial context

Non-inferior attack reduction vs. dihydroergotamine; short-lived side effects

Reported comparator endpoint context in hypotensive migraineurs

3-month double-blind, n=24; dual antihypotensive/migraine research pathway

Evidence Dimension	Reduction in migraine attack frequency; tolerability
Target Compound Data	Etilefrine pivalate 20 mg/day: significant reduction in attacks, duration, intensity, and analgesic use vs. placebo; good tolerability with short-lived side effects
Comparator Or Baseline	Dihydroergotamine (DHE) 5 mg/day: comparable efficacy on all endpoints; placebo: no significant improvement
Quantified Difference	Non-inferior efficacy to DHE; both superior to placebo (significance level not fully extracted but reported as significant)
Conditions	24 hypotensive patients with migraine; 3-month double-blind trial (Clinical Trial, Arzneimittelforschung 1985)

Why This Matters

For procurement in migraine research or therapeutic development targeting hypotensive migraineurs, etilefrine pivalate offers a dual mechanism (blood pressure elevation plus migraine prophylaxis) not provided by DHE or other antimigraine agents, representing a differentiated clinical positioning.

• [1] Cruz A, Bühling M, Seibel K. Double blind study of migraine therapy with etilefrine pivalate. Arzneimittelforschung. 1985;35(7):1086-1089. PMID: 2864937. View Source

Etilefrine Pivalate Hydrochloride: Best-Fit Research and Industrial Application Scenarios Based on Quantitative Differentiation Evidence

Oral Prodrug Development for Orthostatic Hypotension Requiring Sustained Hemodynamic Support

Etilefrine pivalate hydrochloride is ideally suited for oral formulation development targeting chronic orthostatic hypotension where sustained, long-term systolic blood pressure elevation is required. The compound's demonstrated ability to produce a +40.3 mmHg systolic BP increase after 6 months of once-daily 20 mg dosing, with preserved diastolic pressure and heart rate [1], provides a clinically validated endpoint for formulation optimization. Its ~2-fold greater oral potency compared to etilefrine at equimolar doses [2] makes it the preferred candidate over unmodified etilefrine for oral product development. The long latency to steady state (approaching 6 months) and full reversibility within 9 weeks of wash-out [1] indicate functional cardiovascular adaptation, supporting chronic rather than acute-use indications. Formulation scientists can leverage the compound's LogP of 3.825 for lipid-based delivery systems, a strategy unavailable for the hydrophilic parent compound (LogP 0.264) [3].

Migraine Prophylaxis Research in Hypotensive Patient Populations

The dual antihypotensive and antimigraine activity of etilefrine pivalate creates a unique research application in migraine prophylaxis specifically for the hypotensive subpopulation. The 3-month double-blind trial demonstrating non-inferiority to dihydroergotamine (DHE) with good tolerability [4] supports its use as a reference compound in migraine models where blood pressure modulation is concurrently monitored. Unlike DHE, which acts primarily through vasoconstriction without sustained blood pressure elevation, etilefrine pivalate addresses the underlying hypotensive pathophysiology that may contribute to migraine genesis in this population [4]. Researchers designing clinical studies in migraine with comorbid orthostatic dysregulation should consider etilefrine pivalate as a mechanistically differentiated positive control.

Prodrug Activation and Esterase Stability Studies Using Pivalate Esters as Model Compounds

Etilefrine pivalate serves as an exemplary model compound for studying structure-metabolism relationships in ester-based prodrugs. Its marked stability in human blood coupled with efficient hepatic hydrolysis [5] contrasts sharply with the stearic acid ester prodrug, which is prematurely cleaved during absorption (relative bioavailability 51%) [6]. This differential stability, attributable to steric hindrance from the pivaloyl tert-butyl group [7], makes etilefrine pivalate a valuable reference standard in esterase stability screening panels. Analytical laboratories and CROs developing prodrug activation assays can use etilefrine pivalate as a positive control for blood-stable, liver-activated ester prodrugs, comparing novel candidates against its established tissue-selectivity profile.

Analytical Reference Standard for Etilefrine Impurity and Metabolite Profiling

As the 3-pivalate ester of etilefrine, etilefrine pivalate hydrochloride is a critical reference standard for impurity profiling, stability-indicating method development, and metabolite identification in etilefrine-based pharmaceutical analysis. USP/EP monographs for etilefrine-related substances require characterization of ester derivatives as potential impurities or degradation products. The compound's well-characterized hydrolysis pathway—cleavage of the pivalate ester to release etilefrine and pivalic acid—and its distinct chromatographic properties (LogP 3.825 vs. 0.264 for etilefrine) [3] facilitate method development for HPLC/UPLC separation and quantification. QC laboratories supporting etilefrine drug product manufacture should procure etilefrine pivalate hydrochloride as a characterized impurity reference material.

Application

Selection Property

Validation Focus

Oral prodrug delivery research for sustained hemodynamic models

Prodrug activation profile: pivalate ester stability and hepatic hydrolysis

Sustained systolic pressure endpoint and reversibility after wash-out

Migraine prophylaxis research in hypotensive populations

Dual antihypotensive and migraine endpoint modulation

Non-inferior comparator endpoint context vs. dihydroergotamine

Esterase stability screening and prodrug metabolism studies

Blood-stable, liver-activated reference profile

Tissue-selectivity comparison against premature-cleavage prodrugs

Analytical reference standard for etilefrine impurity profiling

Well-characterized chromatographic and hydrolysis pathway

Method development for HPLC/UPLC separation and quantification

• [1] Jansen W, Seibel K, Bühling M. Long-term effect of etilefrine pivalate on blood pressure in man. Arzneimittelforschung. 1985;35(7):1080-1083. PMID: 2864935. View Source
• [2] Jansen W, Seibel K, Bühling M. Comparison of the oral effectiveness of etilefrine pivalate and etilefrine in a long-term trial in man. Arzneimittelforschung. 1985;35(7):1083-1085. PMID: 2864936. View Source
• [3] SIELC Technologies. Etilefrine: LogP 0.264. CAS 709-55-7. Accessed 2026. View Source
• [4] Cruz A, Bühling M, Seibel K. Double blind study of migraine therapy with etilefrine pivalate. Arzneimittelforschung. 1985;35(7):1086-1089. PMID: 2864937. View Source
• [5] Wagner J, Grill H, Henschler D. Prodrugs of etilefrine: synthesis and evaluation of 3'-(O-acyl) derivatives. J Pharm Sci. 1980;69(12):1423-1427. PMID: 6109771. View Source
• [6] Rominger KL, et al. Pharmacokinetic comparison of etilefrine to its prodrug, the stearic acid ester of etilefrine. Int J Clin Pharmacol Ther Toxicol. 1980;18(4):150-157. PMID: 6103881. View Source
• [7] Bodor N, Buchwald P. Quantitative Structure−Metabolism Relationships: Steric and Nonsteric Effects in the Enzymatic Hydrolysis of Noncongener Carboxylic Esters. J Med Chem. 1999;42(25):5160-5168. View Source